Cas no 2138185-17-6 (Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-)

• Product Name: Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-
• CAS No: 2138185-17-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5299337
• Update Time: 2025-10-19

Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-

• Inchi： 1S/C13H20N2O3/c14-8-3-7-4-9(5-8)15(6-7)12(16)10-1-2-11(10)13(17)18/h7-11H,1-6,14H2,(H,17,18)
• InChI Key： IQTBAEVCNNMONA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1C(N1CC2CC1CC(N)C2)=O

Additional information on Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-

Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]- (CAS No. 2138185-17-6): A Comprehensive Overview

The compound Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]-, identified by its CAS number 2138185-17-6, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's structure lies a cyclobutanecarboxylic acid moiety, which provides a rigid, cyclic backbone conducive to various biochemical interactions. The presence of a 2-carbonyl group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The unique feature of this compound is the incorporation of a 3-amino-6-azabicyclo[3.2.1]oct-6-yl substituent, which introduces a high degree of complexity and functionality.

The bicyclic structure of the substituent is particularly noteworthy, as it combines elements of both cycloalkane and azabenzene-like systems. This combination imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization. The azabicyclo moiety, in particular, has been studied for its potential role in modulating biological pathways due to its ability to interact with various enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]- compound fits well within this trend, as it exemplifies the innovative design strategies employed in modern medicinal chemistry. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of this compound is its versatility as a building block for more complex pharmacophores. The combination of the cyclobutanecarboxylic acid core with the azabicyclo substituent allows for the creation of molecules with tailored properties. For instance, modifications at the carbonyl group can be used to introduce additional functional handles that facilitate further chemical transformations.

The pharmacological profile of this compound has been the subject of extensive investigation. Preliminary studies suggest that it exhibits promising activity against several biological targets, including enzymes involved in inflammation and cancer progression. The unique structural features of the molecule are believed to contribute to its binding affinity and selectivity, making it a valuable candidate for drug discovery efforts.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo framework requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before, paving the way for new derivatives with enhanced properties.

In conclusion, Cyclobutanecarboxylic acid, 2-[(3-amino-6-azabicyclo[3.2.1]oct-6-yl)carbonyl]- (CAS No. 2138185-17-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising biological activity make it a compelling candidate for further development in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.